Cas no 1657033-41-4 (3-cyclopropyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine hydrochloride)

• Product Name: 3-cyclopropyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine hydrochloride
• CAS No: 1657033-41-4
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• MDL: MFCD23097888
• CID: 4610673
• Update Time: 2025-08-05

3-cyclopropyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride
• 3-cyclopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine;hydrochloride
• 3-cyclopropyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine hydrochloride

• MDL： MFCD23097888
• Inchi： 1S/C9H13N3.ClH/c1-2-6(1)9-7-5-10-4-3-8(7)11-12-9;/h6,10H,1-5H2,(H,11,12);1H
• InChI Key： UPPQKQOYKUKEII-UHFFFAOYSA-N
• SMILES： Cl.N1=C(C2CNCCC=2N1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Topological Polar Surface Area: 40.7

Additional information on 3-cyclopropyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine hydrochloride

3-Cyclopropyl-4,5,6,7-Tetrahydro-1H-Pyrazolo[4,3-c]Pyridine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1657033-41-4, known as 3-cyclopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are heterocyclic structures with unique electronic properties and potential bioactivity. The cyclopropyl substituent attached to the pyrazolopyridine core adds further complexity and functional diversity to the molecule.

Recent studies have highlighted the importance of pyrazolopyridines in drug discovery due to their ability to modulate various biological targets. For instance, researchers have explored the potential of this compound as a neurotransmitter reuptake inhibitor, which could be beneficial in treating conditions such as depression and anxiety. The tetrahydro nature of the pyrazolopyridine ring suggests a degree of saturation that may influence its pharmacokinetic properties, such as absorption and metabolism.

The synthesis of 3-cyclopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride involves a multi-step process that typically begins with the preparation of the pyrazolopyridine skeleton. This is followed by the introduction of the cyclopropyl group through various coupling reactions. The hydrochloride salt form is often preferred for its stability and solubility characteristics, making it more suitable for pharmaceutical applications.

One of the most intriguing aspects of this compound is its potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that can replace parts of a molecule without significantly altering its biological activity. The presence of the cyclopropyl group in this compound provides a rigid structure that can mimic other functional groups while potentially offering improved pharmacokinetic profiles.

Moreover, computational studies have revealed that 3-cyclopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride exhibits favorable interactions with key biological targets such as G-protein coupled receptors (GPCRs) and ion channels. These findings underscore its potential as a lead compound in drug development programs targeting neurological disorders or inflammatory conditions.

In terms of chemical stability, this compound demonstrates remarkable resilience under various experimental conditions. Its ability to withstand harsh reaction conditions while maintaining its structural integrity makes it an attractive candidate for further exploration in synthetic chemistry.

The integration of cyclopropyl groups into heterocyclic frameworks has been a growing trend in organic synthesis due to their unique electronic and steric properties. In this compound, the cyclopropyl group not only enhances structural rigidity but also contributes to its distinct electronic characteristics. This makes it an ideal candidate for studying non-covalent interactions in chemical biology.

Recent advancements in analytical techniques have enabled researchers to delve deeper into the molecular properties of this compound. For example, high-resolution mass spectrometry has provided precise insights into its molecular weight and elemental composition. Additionally, nuclear magnetic resonance (NMR) spectroscopy has been instrumental in elucidating its stereochemical configuration and dynamic behavior.

The potential applications of 3-cyclopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride extend beyond pharmacology into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics or optoelectronic devices. Researchers are currently exploring its suitability as a component in light-emitting diodes (LEDs) or solar cells.

In conclusion, 3-cyclopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,c]pyridine hydrochloride represents a compelling example of how structural diversity can lead to novel chemical entities with wide-ranging applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.